N-[(4-oxo-3H-phthalazin-1-yl)methyl]naphthalene-2-carboxamide

• IUPAC Name: N-[(4-oxo-3H-phthalazin-1-yl)methyl]naphthalene-2-carboxamide
• InChI: InChI=1S/C20H15N3O2/c24-19(15-10-9-13-5-1-2-6-14(13)11-15)21-12-18-16-7-3-4-8-17(16)20(25)23-22-18/h1-11H,12H2,(H,21,24)(H,23,25)
• InChI Key: NBUUIQNZHVGIES-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C(=O)NCC3=NNC(=O)C4=CC=CC=C43
• Molecular Formula: C20H15N3O2
• Molecular Weight: 329.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra.

Scientific Research Applications

High-Performance Materials Synthesis

• Polymer Engineering: The synthesis and characterization of co-polyamides using a novel diamine, which includes the N-[(4-oxo-3H-phthalazin-1-yl)methyl]naphthalene-2-carboxamide moiety, have been explored. These polymers exhibit high inherent viscosity and thermal stability, making them suitable for use as high-performance materials due to their solubility in polar aprotic solvents and their ability to form durable films (Li Yu-qi, 2006).

Organic Chemistry and Material Science

• Core Extension in Organic Synthesis: The compound has been involved in studies related to the synthesis of complex organic molecules, such as 2,6-diacylnaphthalene derivatives, demonstrating its utility in expanding the chemical toolbox for synthesizing materials with potential applications in electronics and photonics (Lauren E. Polander et al., 2012).

Antibacterial Agents

• Antibacterial Research: Research on derivatives of this compound has shown potent antibacterial properties, indicating its potential for development into new antibacterial agents (M. Abbasi et al., 2015).

Polymer Chemistry

• Advanced Polymer Synthesis: The compound serves as a building block in the synthesis of thermally stable polyamides containing naphthalene rings, suggesting applications in the development of materials resistant to high temperatures (S. Mehdipour-Ataei et al., 2005).

Fluorescent Films and Sensors

• Sensing Technology: Derivatives of the compound have been utilized in the design and evaluation of fluorescent films for aniline vapor detection, offering innovative approaches to environmental monitoring and safety applications (Jiayun Fan et al., 2016).

Environmental Studies

• Environmental Impact: Studies on the autoxidation of metabolites related to naphthylamines, where this compound could be structurally related, have highlighted the generation of reactive oxygen species, indicating a potential environmental and health impact (T. Nakayama et al., 1983).